Cas no 338753-55-2 (N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide)

• Product Name: N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide
• CAS No: 338753-55-2
• CID: 4647621
• Update Time: 2025-06-16

N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide

Additional information on N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide

Comprehensive Overview of N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide (CAS No. 338753-55-2)

N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide, with the CAS number 338753-55-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining a cyano group, a dimethylamino moiety, and a benzamide backbone, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the most frequently searched questions about N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide revolves around its synthetic pathways and reactivity. The compound is typically synthesized through a multi-step process involving condensation reactions, where a cyanoacetyl derivative reacts with a dimethylformamide dimethyl acetal to form the intermediate, followed by benzoylation. This method is favored for its high yield and scalability, making it a popular choice for industrial applications. Additionally, the compound's electron-withdrawing cyano group and electron-donating dimethylamino group create a push-pull effect, enhancing its reactivity in further chemical transformations.

In the context of current trends, N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide is being explored for its potential in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly catalytic systems and solvent-free conditions to produce this compound. Another hot topic is its role in photodynamic therapy (PDT) and fluorescence imaging, where its unique optical properties could be harnessed for biomedical applications. These advancements align with the increasing demand for non-toxic and biocompatible materials in healthcare.

The physicochemical properties of CAS 338753-55-2 are also a subject of interest. The compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, but limited solubility in water. Its melting point and stability under various conditions have been extensively studied to ensure optimal handling and storage. Furthermore, computational studies, including density functional theory (DFT) calculations, have provided insights into its electronic structure and potential interactions with biological targets.

From an industrial perspective, N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide is valued for its versatility. It serves as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, derivatives of this compound have shown promise as kinase inhibitors and antimicrobial agents, addressing the global need for novel therapeutics. Its application in polymer chemistry is also being explored, particularly in the development of high-performance materials with tailored properties.

In conclusion, N-[(2E)-2-cyano-2-[(dimethylamino)methylidene]acetyl]benzamide (CAS 338753-55-2) is a compound of significant scientific and industrial relevance. Its unique structural features, coupled with its broad applicability, make it a focal point for ongoing research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery, material science, and sustainable chemistry.